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Compound of Interest

Compound Name: 1-Cyclohexyltrimethylamine

Cat. No.: B103509

Introduction and Scope

1-Cyclohexyltrimethylamine (also known as N,N-Dimethylcyclohexanemethanamine) is a
tertiary amine featuring a cyclohexyl group attached to a trimethylamine moiety.[1][2] Its
structure lends itself to applications as an intermediate in organic synthesis and potentially as a
building block in pharmaceutical development. Understanding its fundamental physical
properties is a critical prerequisite for its effective use in research and development, enabling
accurate reaction design, purification, and formulation.

This guide provides a comprehensive overview of the known physical properties of 1-
Cyclohexyltrimethylamine, alongside detailed, field-proven experimental protocols for their
determination. The methodologies described are designed to be self-validating, ensuring
researchers can confidently characterize this compound in a laboratory setting.

Physicochemical and Molecular Properties

A summary of the core physicochemical properties of 1-Cyclohexyltrimethylamine is
presented below. It is important to note that while some properties like boiling point and
molecular weight are well-documented, others such as density and refractive index require
experimental determination for specific batches.
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Property Value Source
1-cyclohexyl-N,N-
IUPAC Name ) ) PubChem|[3]
dimethylmethanamine
N,N-
Dimethylcyclohexanemethana
Synonyms mine, PubChem][3]
(Cyclohexylmethyl)dimethylami
ne
CAS Number 16607-80-0 NIST[4]
Molecular Formula CoH1oN NIST[4]
Molecular Weight 141.25 g/mol PubChem|3]
Boiling Point 173 °C (446.15 K) NIST[4]
Not available in literature,
Density requires experimental -

determination.

Refractive Index (n_D)

Not available in literature,
requires experimental

determination.

Not available in literature,

Melting Point expected to be well below 0 -
°C.
Expected to be miscible with
Solubility common organic solvents and Inferred from structure

sparingly soluble in water.

Molecular Structure and Characterization Workflow

The structural representation and a logical workflow for the comprehensive physical

characterization of 1-Cyclohexyltrimethylamine are essential for planning experimental work.
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Molecular Structure of 1-Cyclohexyltrimethylamine
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Caption: Molecular structure of 1-Cyclohexyltrimethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. knowledge.reagecon.com [knowledge.reagecon.com]

2. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity
of Liquid [ayalytical.com]

» 3. N,N-Dimethylcyclohexanemethanamine | COH19N | CID 123363 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. Trimethylamine, 1-cyclohexyl- [webbook.nist.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Physical Properties
of 1-Cyclohexyltrimethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b103509#1-cyclohexyltrimethylamine-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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